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Compound of Interest

Compound Name: Einecs 282-346-4

Cat. No.: B15188834 Get Quote

Chemical Identification: 2,5-dichloro-4-[[3-methyl-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-

yl]diazenyl]benzenesulfonic acid compound with N,N'-diphenylguanidine (1:2)

CAS Number: 84176-80-7

This document provides essential guidance for the safe handling, operation, and disposal of

the complex organic salt identified by EINECS number 282-346-4. The substance is an azo

dye, and while a specific Safety Data Sheet (SDS) is not readily available, this guide

consolidates information from the known hazards of its components: a dichlorinated sulfonic

acid azo dye and N,N'-diphenylguanidine, to ensure the safety of laboratory personnel.

Hazard Identification and Summary
This substance should be handled as a hazardous chemical. The primary concerns are related

to potential carcinogenicity, skin and eye irritation, and environmental toxicity. Azo dyes,

particularly those containing chlorinated aromatic compounds, can be harmful. Some azo dyes

are known to be carcinogenic, and certain aromatic amines that could be released from them

are genotoxic.[1][2] The counter-ion, N,N'-diphenylguanidine, is harmful if swallowed, causes

skin irritation, and is toxic to aquatic life with long-lasting effects.[3]

Potential Health Effects:

Carcinogenicity: Some azo dyes are classified as known or suspected carcinogens.[1][4]
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Skin and Eye Irritation: Direct contact may cause irritation.[3]

Sensitization: May cause allergic skin reactions.

Inhalation: May cause respiratory irritation.

Ingestion: Harmful if swallowed.[3]

Environmental Hazards:

Toxic to aquatic organisms, with potential for long-term adverse effects in the aquatic

environment.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following table summarizes the

recommended PPE for handling this substance.
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Protection Type Recommended Equipment
Specifications & Best

Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should be worn at all

times. A face shield is required

when there is a risk of

splashing.[3]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for integrity before each

use and replace them

immediately if compromised.

Body Protection

Laboratory coat, chemical-

resistant apron, and full-length

pants

A lab coat should be worn at

all times. A chemical-resistant

apron should be worn over the

lab coat when handling larger

quantities or when there is a

risk of splashing.

Respiratory Protection NIOSH-approved respirator

A respirator with an organic

vapor cartridge and a

particulate filter (P100) is

recommended, especially

when handling the powder

form or when engineering

controls are insufficient.[3]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in good working

order.[3]

Safe Handling Practices:
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Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Emergency Procedures:

Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Disposal Plan
All waste generated from handling this substance must be treated as hazardous waste.

Chemical Waste: Collect all waste containing the substance in a clearly labeled, sealed, and

appropriate hazardous waste container.
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Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a

designated hazardous waste container.

Disposal Method: Dispose of all hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations. Do not dispose of

this chemical down the drain.[3]

Experimental Workflow and PPE Selection
The following diagram illustrates the logical workflow for assessing risks and selecting the

appropriate level of personal protective equipment when working with EINECS 282-346-4.
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PPE Selection Workflow for Handling EINECS 282-346-4

Risk Assessment

PPE Selection

Waste Disposal

Start: Handling EINECS 282-346-4

Identify Hazards:
- Potential Carcinogen

- Skin/Eye Irritant
- Aquatic Toxicity

Assess Exposure Potential:
- Quantity Handled

- Dust/Aerosol Generation
- Splash Risk

Baseline PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Low Risk

Enhanced PPE:
- Face Shield

- Chemical Apron
- Butyl Rubber Gloves

High Risk (Splash)

Respiratory Protection:
- Fume Hood

- NIOSH-approved Respirator

High Risk (Inhalation)

Collect Hazardous Waste:
- Solid & Liquid Waste
- Contaminated PPE

Dispose via EHS Office

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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